2-Naphthyl 2-naphthalenesulfonate

• Molecular Formula: C20H14O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: naphthalen-2-yl naphthalene-2-sulfonate
• InChI: InChI=1S/C20H14O3S/c21-24(22,20-12-10-16-6-2-4-8-18(16)14-20)23-19-11-9-15-5-1-3-7-17(15)13-19/h1-14H
• InChI Key: SLKHJUJSDBIQRZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC4=CC=CC=C4C=C3

Description

2-Naphthyl 2-naphthalenesulfonate (NANS) is a chemical compound that has been extensively studied for its various scientific research applications. It is a white crystalline powder that is soluble in water and organic solvents. NANS is widely used in the field of biochemistry and biotechnology due to its unique properties and mechanism of action.

Mechanism of Action

2-Naphthyl 2-naphthalenesulfonate works by binding to proteins and other biomolecules through its sulfonate group. The binding of 2-Naphthyl 2-naphthalenesulfonate to these biomolecules results in a change in fluorescence, which can be used to detect protein-protein interactions, protein-ligand interactions, and enzyme activity. The mechanism of action of 2-Naphthyl 2-naphthalenesulfonate is unique and has made it a valuable tool in the field of biochemistry and biotechnology.
Biochemical and Physiological Effects:
2-Naphthyl 2-naphthalenesulfonate has been shown to have a minimal effect on biochemical and physiological processes in living organisms. It is considered to be a non-toxic compound and has been used in numerous in vitro studies without any adverse effects. However, the long-term effects of 2-Naphthyl 2-naphthalenesulfonate on living organisms are still unknown and require further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Naphthyl 2-naphthalenesulfonate is its ability to detect protein-protein interactions, protein-ligand interactions, and enzyme activity with high sensitivity and specificity. Additionally, 2-Naphthyl 2-naphthalenesulfonate is relatively easy to synthesize and has a high purity level. However, one of the limitations of 2-Naphthyl 2-naphthalenesulfonate is its limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the fluorescence of 2-Naphthyl 2-naphthalenesulfonate can be affected by environmental factors such as pH and temperature, which can lead to inaccurate results.

Future Directions

There are many potential future directions for the use of 2-Naphthyl 2-naphthalenesulfonate in scientific research. One area of interest is the development of new fluorescent probes based on the structure of 2-Naphthyl 2-naphthalenesulfonate. These probes could be used to study a wide range of biological processes with high sensitivity and specificity. Additionally, the use of 2-Naphthyl 2-naphthalenesulfonate in the development of new drugs and therapies is an area of ongoing research. 2-Naphthyl 2-naphthalenesulfonate has been shown to have potential as a drug delivery system and could be used to target specific cells or tissues in the body. Further research is needed to fully explore the potential of 2-Naphthyl 2-naphthalenesulfonate in these areas.
In conclusion, 2-Naphthyl 2-naphthalenesulfonate is a valuable tool for scientific research due to its unique properties and mechanism of action. It has been extensively studied for its ability to detect protein-protein interactions, protein-ligand interactions, and enzyme activity with high sensitivity and specificity. While there are limitations to its use, the potential future directions for 2-Naphthyl 2-naphthalenesulfonate in scientific research are numerous and exciting.

Synthesis Methods

2-Naphthyl 2-naphthalenesulfonate can be synthesized by the reaction of 2-naphthol with naphthalenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields 2-Naphthyl 2-naphthalenesulfonate as a white crystalline powder with a high purity level. The synthesis of 2-Naphthyl 2-naphthalenesulfonate is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-Naphthyl 2-naphthalenesulfonate has been extensively studied for its scientific research applications. It is commonly used as a fluorescent probe to study protein-protein interactions and protein-ligand interactions. 2-Naphthyl 2-naphthalenesulfonate can also be used to study enzyme kinetics and to detect enzyme activity. Additionally, 2-Naphthyl 2-naphthalenesulfonate has been used as a pH-sensitive fluorescent probe for the detection of pH changes in biological systems.